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Compound of Interest

Compound Name: 2-Methyl-5-Nitro-6-Chlorophenol

CAS No.: 39183-20-5

Cat. No.: B1320782

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound with CAS

number 39183-20-5, identified as 2-Chloro-6-methyl-3-nitrophenol. This document consolidates

available data on its chemical properties, synthesis, and safety. While primarily documented as

a chemical intermediate, this guide aims to serve as a foundational resource for its potential

applications in research and development.

Chemical Identification and Properties
2-Chloro-6-methyl-3-nitrophenol is an organic compound featuring a phenol ring substituted

with chloro, methyl, and nitro groups.[1]
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Identifier Value

CAS Number 39183-20-5

IUPAC Name 2-chloro-6-methyl-3-nitrophenol[2]

Synonyms

2-Methyl-5-nitro-6-chloro phenol, 6-Chloro-5-

nitro-o-cresol, Phenol, 2-chloro-6-methyl-3-nitro-

[1]

Molecular Formula C₇H₆ClNO₃[3]

Molecular Weight 187.58 g/mol [3]

InChI Key FYPOFAFXSGYVLK-UHFFFAOYSA-N[2]

SMILES CC1=C(C(=C(C=C1)N(=O)[O-])Cl)O[2]

Physicochemical Properties
Property Value

Physical Form Solid[1]

Color Yellow to brown[1]

Melting Point 70-73 °C

Boiling Point 306.0 ± 42.0 °C at 760 mmHg

Density 1.5 ± 0.1 g/cm³

Flash Point 138.8 ± 27.9 °C

LogP 2.73

Solubility
Limited solubility in water; soluble in various

organic solvents.[1]

Synthesis
2-Chloro-6-methyl-3-nitrophenol is primarily used as an intermediate in organic synthesis.[1] Its

reactivity is enhanced by the presence of the nitro group, making it a versatile building block for
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the synthesis of dyes, pharmaceuticals, and agrochemicals.[1]

A documented synthetic route involves the chlorination of 2-methyl-5-nitrophenol.

Biological Activity and Mechanism of Action
As of the latest literature review, there is no specific information available detailing the

biological activity, mechanism of action, or involvement in signaling pathways of 2-Chloro-6-

methyl-3-nitrophenol in the context of drug discovery or development. Its primary documented

role is that of a chemical intermediate.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of 2-Chloro-6-methyl-3-nitrophenol

are not available in the public domain. However, for researchers interested in evaluating the

potential enzymatic interactions of nitrophenol compounds, a generic colorimetric assay

protocol for phosphatase activity is provided below as an example. This is a general method

and would require optimization for the specific enzyme and compound of interest.

Example Protocol: Generic Phosphatase Activity Assay
using a Nitrophenyl Substrate
This protocol is based on the principle that a phosphatase enzyme hydrolyzes a colorless p-

nitrophenyl phosphate (pNPP) substrate to the yellow-colored p-nitrophenol, which can be

quantified spectrophotometrically.

Materials:

Enzyme solution (e.g., acid phosphatase)

Substrate solution: p-nitrophenyl phosphate (pNPP)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)[4]

Stop Solution (e.g., 0.2N NaOH)

2-Chloro-6-methyl-3-nitrophenol (as a potential inhibitor for screening)
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96-well microplate

Microplate reader

Procedure:

Prepare Reagents:

Prepare the Assay Buffer and dissolve the pNPP substrate in it to a desired concentration.

Prepare a stock solution of the enzyme in the Assay Buffer.

Prepare a stock solution of 2-Chloro-6-methyl-3-nitrophenol in a suitable solvent (e.g.,

DMSO).

Prepare the Stop Solution.

Assay Setup:

To the wells of a 96-well microplate, add the Assay Buffer.

Add the desired concentration of 2-Chloro-6-methyl-3-nitrophenol (or other test

compounds). Include a control with no inhibitor.

Add the enzyme solution to all wells except for the blank.

Pre-incubate the plate at the desired temperature (e.g., 37°C) for a short period.

Initiate Reaction:

Add the pNPP substrate solution to all wells to start the reaction.

Incubation:

Incubate the plate at the reaction temperature for a specific time (e.g., 30 minutes).

Stop Reaction:
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Add the Stop Solution to all wells to terminate the enzymatic reaction. The stop solution

also develops the color of the p-nitrophenol product.

Measurement:

Read the absorbance of the wells at a wavelength of 405-410 nm using a microplate

reader.[5]

Data Analysis:

Subtract the absorbance of the blank from all other readings.

Calculate the percentage of enzyme inhibition for each concentration of 2-Chloro-6-

methyl-3-nitrophenol compared to the control.

If applicable, plot the percent inhibition against the log of the inhibitor concentration to

determine the IC50 value.
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Generic Enzymatic Assay Workflow

Prepare Reagents
(Buffer, Substrate, Enzyme, Compound)

Assay Setup in Microplate
(Buffer, Compound, Enzyme)

Initiate Reaction
(Add Substrate)

Incubate
(e.g., 37°C for 30 min)

Stop Reaction
(Add Stop Solution)

Measure Absorbance
(405-410 nm)

Data Analysis
(% Inhibition, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

